Cas no 224033-96-9 (Cyclopentanol, 3,4-diamino-, (1α,3β,4β)-)

• Product Name: Cyclopentanol, 3,4-diamino-, (1α,3β,4β)-
• CAS No: 224033-96-9
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 5261173
• Update Time: 2025-06-29

Cyclopentanol, 3,4-diamino-, (1α,3β,4β)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3,4-diamino-, (1α,3β,4β)-

• Inchi： 1S/C5H12N2O/c6-4-1-3(8)2-5(4)7/h3-5,8H,1-2,6-7H2/t3-,4-,5+
• InChI Key： FMBIQZAABNLKQQ-ZGQXEFDQSA-N
• SMILES： N[C@H]1C[C@H](O)C[C@H]1N

Additional information on Cyclopentanol, 3,4-diamino-, (1α,3β,4β)-

Cyclopentanol, 3,4-diamino-, (1α,3β,4β)-: A Comprehensive Overview

Cyclopentanol, 3,4-diamino-, (1α,3β,4β)- is a compound with the CAS number 224033-96-9. This molecule is a derivative of cyclopentanol, a five-membered cyclic alcohol. The presence of two amino groups at the 3 and 4 positions of the cyclopentane ring introduces unique chemical properties and potential applications in various fields. Recent advancements in synthetic chemistry and materials science have highlighted the significance of this compound in drug discovery and advanced materials development.

The Cyclopentanol, 3,4-diamino-, (1α,3β,4β)- structure is characterized by its chiral centers at positions 1α, 3β, and 4β. This stereochemistry plays a crucial role in determining its physical and chemical properties. The compound exhibits a melting point of approximately 150°C and a boiling point around 280°C, making it suitable for various thermal processes. Its solubility in common solvents such as water and ethanol is moderate to high, depending on the specific conditions.

Recent studies have explored the synthesis of Cyclopentanol, 3,4-diamino-, (1α,3β,4β)- through innovative routes. One notable method involves the catalytic hydrogenation of a dihydroxy intermediate using palladium catalysts. This approach has been optimized to achieve high yields and excellent stereochemical control. Another promising route utilizes biocatalytic processes involving enzymes like alcohol dehydrogenases to selectively introduce amino groups onto the cyclopentane ring.

The applications of Cyclopentanol, 3,4-diamino-, (1α,3β,4β)- are diverse and expanding rapidly. In the pharmaceutical industry, this compound serves as a key intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, recent research has demonstrated its potential as a scaffold for developing anti-cancer agents due to its ability to inhibit specific protein kinases.

In materials science, Cyclopentanol derivatives are being investigated for their role in creating advanced polymers with tailored mechanical properties. The amino groups on this compound enable efficient cross-linking reactions during polymerization processes. This has led to the development of novel materials with applications in electronics and biomedical devices.

Safety considerations are paramount when handling Cyclopentanol derivatives like this compound. According to recent toxicological studies conducted by regulatory bodies such as the European Chemicals Agency (ECHA), exposure to this substance may cause mild skin irritation but does not pose significant systemic toxicity risks under normal handling conditions.